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molecular formula C11H14O3 B8451230 2-(3-Methylphenoxy)ethyl acetate CAS No. 6807-10-9

2-(3-Methylphenoxy)ethyl acetate

Cat. No. B8451230
CAS RN: 6807-10-9
M. Wt: 194.23 g/mol
InChI Key: MABPGSVYJMPWLZ-UHFFFAOYSA-N
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Patent
US04080454

Procedure details

To a solution of sodium ethoxide prepared from 25 g (1.1 mol) sodium metal in 800 ml ethanol was added 108 g (1.0 mol) m-cresol. After warming at reflux for 1.5 hr, 167 g (1.0 mol) ethyl bromoacetate was added dropwise as reflux continued. After 5.5 hr reflux, the reaction mixture was cooled and NaBr removed by filtration. The filtrate was concentrated to 200 ml volume and extracted with 3 × 300 ml ether. The combined ether layers were washed with pH 10.5 NaOH solution, saturated NaCl solution and were dried over anhydrous MgSO4. The ether was removed under reduced pressure and the residual yellow oil distilled at 105°/1 mm Hg to give 115.3 g m-tolyloxyethyl acetate.
Name
sodium ethoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium
Quantity
25 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
800 mL
Type
solvent
Reaction Step One
Name
m-cresol
Quantity
108 g
Type
reactant
Reaction Step Two
Name
ethyl bromoacetate
Quantity
167 g
Type
reactant
Reaction Step Three
Name
m-tolyloxyethyl acetate

Identifiers

REACTION_CXSMILES
[O-]CC.[Na+].[Na].[CH:6]1[C:11]([OH:12])=[CH:10][CH:9]=[CH:8][C:7]=1[CH3:13].Br[CH2:15][C:16]([O:18][CH2:19][CH3:20])=[O:17]>C(O)C>[C:16]([O:18][CH2:19][CH2:20][O:12][C:11]1[CH:6]=[C:7]([CH3:13])[CH:8]=[CH:9][CH:10]=1)(=[O:17])[CH3:15] |f:0.1,^1:4|

Inputs

Step One
Name
sodium ethoxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[O-]CC.[Na+]
Name
sodium
Quantity
25 g
Type
reactant
Smiles
[Na]
Name
ethanol
Quantity
800 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
m-cresol
Quantity
108 g
Type
reactant
Smiles
C1=C(C=CC=C1O)C
Step Three
Name
ethyl bromoacetate
Quantity
167 g
Type
reactant
Smiles
BrCC(=O)OCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After warming
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 1.5 hr
Duration
1.5 h
TEMPERATURE
Type
TEMPERATURE
Details
as reflux
TEMPERATURE
Type
TEMPERATURE
Details
After 5.5 hr reflux
Duration
5.5 h
TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture was cooled
CUSTOM
Type
CUSTOM
Details
NaBr removed by filtration
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated to 200 ml volume
EXTRACTION
Type
EXTRACTION
Details
extracted with 3 × 300 ml ether
WASH
Type
WASH
Details
The combined ether layers were washed with pH 10.5 NaOH solution, saturated NaCl solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
were dried over anhydrous MgSO4
CUSTOM
Type
CUSTOM
Details
The ether was removed under reduced pressure
DISTILLATION
Type
DISTILLATION
Details
the residual yellow oil distilled at 105°/1 mm Hg

Outcomes

Product
Name
m-tolyloxyethyl acetate
Type
product
Smiles
C(C)(=O)OCCOC=1C=C(C=CC1)C
Measurements
Type Value Analysis
AMOUNT: MASS 115.3 g
YIELD: CALCULATEDPERCENTYIELD 59.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.